Cas no 1534803-32-1 (1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-one)

1-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-one is a heterocyclic compound featuring a fused imidazothiazole core with a methyl substituent at the 6-position and a propan-2-one side chain. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The imidazothiazole scaffold is known for its bioactivity, often serving as a key pharmacophore in medicinal chemistry. The ketone functionality enhances versatility for further derivatization, enabling the synthesis of more complex molecules. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, making it a valuable intermediate for research and development. The compound’s stability under standard conditions further supports its handling in laboratory settings.
1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-one structure
1534803-32-1 structure
Product Name:1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-one
CAS No:1534803-32-1
MF:C9H10N2OS
MW:194.253500461578
CID:6263740
PubChem ID:82605845
Update Time:2025-05-25

1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-one
    • EN300-1758472
    • 1534803-32-1
    • 1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-one
    • Inchi: 1S/C9H10N2OS/c1-6(12)5-8-7(2)10-9-11(8)3-4-13-9/h3-4H,5H2,1-2H3
    • InChI Key: URZUDGSGMYEQJZ-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC(C)=C2CC(C)=O

Computed Properties

  • Exact Mass: 194.05138412g/mol
  • Monoisotopic Mass: 194.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62.6Ų

1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-one Pricemore >>

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Additional information on 1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-one

1-{6-Methylimidazo[2,1-b]1,3-thiazol-5-yl}propan-2-one: A Comprehensive Overview

The compound 1-{6-methylimidazo[2,1-b]1,3-thiazol-5-yl}propan-2-one, with CAS No. 1534803-32-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The name itself highlights its core structure: the imidazo[2,1-b]thiazole ring system, which is a fused bicyclic structure combining imidazole and thiazole moieties. The presence of a methyl group at the 6-position of the imidazo[2,1-b]thiazole ring adds further complexity and functional diversity to the molecule.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stability under various conditions and its reactivity towards different chemical transformations. Researchers have employed advanced spectroscopic techniques such as NMR and IR to elucidate its molecular structure and confirm its identity. The compound's ability to act as a precursor in the synthesis of more complex molecules has been explored in depth, with particular emphasis on its role in medicinal chemistry.

In terms of applications, 1-{6-methylimidazo[2,1-b]1,3-thiazol-5-yl}propan-2-one has shown promise in the development of bioactive compounds. Its ability to interact with biological systems has been investigated through in vitro assays, where it demonstrated potential anti-inflammatory and antioxidant properties. These findings suggest that the compound could serve as a lead molecule for the design of novel therapeutic agents.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible. Moreover, green chemistry principles have been incorporated into the synthesis protocols to minimize environmental impact.

From an analytical standpoint, the compound's physical properties—such as melting point, solubility, and thermal stability—have been thoroughly investigated. These properties are critical for determining its suitability in various industrial and pharmaceutical applications. For instance, its high thermal stability makes it ideal for processes requiring elevated temperatures without decomposition.

In conclusion, CAS No. 1534803-32-1, or 1-{6-methylimidazo[2,1-b]1,3-thiazol-5-yl}propan-2-one, represents a significant advancement in organic chemistry due to its versatile structure and potential bioactivity. Ongoing research continues to uncover new insights into its properties and applications, positioning it as a valuable tool in both academic and industrial settings.

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